4-(chloromethyl)-1-benzothiophene
Overview
Description
“4-(chloromethyl)-1-benzothiophene” is likely a derivative of benzothiophene, which is a heterocyclic compound. It consists of a benzene ring fused to a thiophene ring .
Synthesis Analysis
While specific synthesis methods for “4-(chloromethyl)-1-benzothiophene” are not available, chloromethylation is a common reaction in organic chemistry. It often involves the use of chloromethyl methyl ether and a Lewis acid catalyst .Molecular Structure Analysis
The molecular structure of “4-(chloromethyl)-1-benzothiophene” would likely consist of a benzothiophene core with a chloromethyl (-CH2Cl) group attached at the 4-position .Chemical Reactions Analysis
The chloromethyl group in “4-(chloromethyl)-1-benzothiophene” could potentially undergo various reactions. For instance, it could be substituted by nucleophiles, leading to the formation of new carbon-carbon or carbon-heteroatom bonds .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(chloromethyl)-1-benzothiophene involves the chlorination of 1-benzothiophene followed by the introduction of a methyl group using a Grignard reagent.", "Starting Materials": [ "1-benzothiophene", "chlorine gas", "magnesium", "methyl iodide", "diethyl ether", "tetrahydrofuran", "sodium sulfate", "sodium chloride" ], "Reaction": [ "1. Chlorination of 1-benzothiophene using chlorine gas in the presence of a catalyst such as iron chloride to yield 4-chloro-1-benzothiophene.", "2. Preparation of a Grignard reagent by reacting magnesium with methyl iodide in anhydrous diethyl ether or tetrahydrofuran.", "3. Addition of the Grignard reagent to 4-chloro-1-benzothiophene to yield 4-(chloromethyl)-1-benzothiophene.", "4. Workup of the reaction mixture by adding water and extracting the product with an organic solvent such as dichloromethane.", "5. Drying the organic layer with anhydrous sodium sulfate and filtering.", "6. Concentration of the organic layer under reduced pressure to yield the desired product.", "7. Purification of the product by recrystallization or column chromatography using a suitable solvent system such as hexane/ethyl acetate.", "8. Characterization of the product using spectroscopic techniques such as NMR and IR spectroscopy and melting point determination." ] } | |
CAS RN |
143798-72-5 |
Product Name |
4-(chloromethyl)-1-benzothiophene |
Molecular Formula |
C9H7ClS |
Molecular Weight |
182.7 |
Purity |
95 |
Origin of Product |
United States |
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